1-(4-Hexylphenyl)-1-propanol

• IUPAC Name: 1-(4-hexylphenyl)propan-1-ol
• InChI: InChI=1S/C15H24O/c1-3-5-6-7-8-13-9-11-14(12-10-13)15(16)4-2/h9-12,15-16H,3-8H2,1-2H3
• InChI Key: XCIPTDBVFSKGIJ-UHFFFAOYSA-N
• Canonical SMILES: CCCCCCC1=CC=C(C=C1)C(CC)O
• Molecular Formula: C15H24O
• Molecular Weight: 220.35 g/mol

Description

1-(4-Hexylphenyl)-1-propanol, also known as 4-hexylphenol, is a synthetic compound commonly used in industrial and consumer products. It is a phenolic compound with a wide range of applications, including as a preservative, a plasticizer, and a flavoring agent. Its chemical structure consists of a single aromatic ring with a hydroxyl group attached to the fourth carbon atom. This compound is also used in a variety of research applications, such as in the synthesis of other compounds and as a model compound for studying the effects of aromatic compounds on the environment.

Mechanism of Action

4-Hexylphenol is a phenolic compound, meaning that it contains a hydroxyl group attached to an aromatic ring. This hydroxyl group is capable of forming hydrogen bonds with other molecules, and it is also capable of forming covalent bonds with other molecules. In addition, 1-(4-Hexylphenyl)-1-propanoll is capable of forming complexes with other molecules, such as proteins, enzymes, and other biological molecules. This complex formation is thought to be responsible for the compound's biological activity.
Biochemical and Physiological Effects
4-Hexylphenol has been shown to have a variety of biochemical and physiological effects. In humans, it has been shown to have an inhibitory effect on the enzyme cytochrome P450, which is involved in the metabolism of drugs and other compounds. Additionally, 1-(4-Hexylphenyl)-1-propanoll has been shown to have an inhibitory effect on the enzyme acetylcholinesterase, which is involved in the breakdown of the neurotransmitter acetylcholine. In animals, 1-(4-Hexylphenyl)-1-propanoll has been shown to have an inhibitory effect on the enzyme monoamine oxidase, which is involved in the breakdown of the neurotransmitters serotonin and dopamine. Additionally, 1-(4-Hexylphenyl)-1-propanoll has been shown to have an inhibitory effect on the enzyme aromatase, which is involved in the metabolism of estrogens.

Advantages and Limitations for Lab Experiments

The main advantage of using 1-(4-Hexylphenyl)-1-propanoll in laboratory experiments is that it is relatively easy to obtain and is relatively inexpensive. Additionally, it is a relatively safe compound, and it has a wide range of applications in scientific research. However, there are some limitations to using 1-(4-Hexylphenyl)-1-propanoll in laboratory experiments. It is a relatively unstable compound, and it can degrade over time, which can lead to inaccurate results. Additionally, it is not very soluble in water, which can make it difficult to use in certain experiments.

Future Directions

There are a number of potential future directions for the use of 1-(4-Hexylphenyl)-1-propanoll in scientific research. One potential direction is to further study the biochemical and physiological effects of the compound, such as its effects on enzymes and other biological molecules. Additionally, further research could be conducted on the environmental effects of the compound, including its effects on aquatic organisms and its potential to bioaccumulate in the environment. Additionally, further research could be conducted on the potential uses of 1-(4-Hexylphenyl)-1-propanoll in the synthesis of other compounds, such as pharmaceuticals and industrial chemicals. Finally, further research could be conducted on the potential uses of 1-(4-Hexylphenyl)-1-propanoll in the development of new materials, such as bioplastics and nanomaterials.

Synthesis Methods

The synthesis of 1-(4-Hexylphenyl)-1-propanoll typically involves the reaction of 4-hexylbenzaldehyde and sodium hydroxide. The reaction is carried out in aqueous solution at a temperature of 80-90°C. The product is purified by distillation and recrystallization.

Scientific Research Applications

4-Hexylphenol is used in a variety of scientific research applications. It is often used as a model compound for studying the effects of aromatic compounds on the environment, as well as for the synthesis of other compounds. It is also used in studies of the metabolism and toxicity of aromatic compounds, as well as in studies of the biodegradation of phenolic compounds. Additionally, it is used in studies of the interaction of aromatic compounds with proteins, enzymes, and other biological molecules.